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Compound of Interest

Compound Name: O-(3-Chloroallyl)hydroxylamine

Cat. No.: B154111

Essential Safety and Handling Guide for O-(3-
Chloroallyl)hydroxylamine

This guide provides critical safety, handling, and disposal information for O-(3-
Chloroallyl)hydroxylamine (CAS No: 87851-77-2), tailored for researchers, scientists, and
drug development professionals. Adherence to these protocols is essential for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Classification

O-(3-Chloroallyl)hydroxylamine is classified as a hazardous substance. The primary acute
hazard is oral toxicity.[1] It is crucial to handle this compound with the understanding that it may
possess unknown and chronic hazards.[1]

Hazard Classification Details

GHS Classification Acute Toxicity, Oral (Category 3)[1]
Signal Word Danger[1]

Hazard Statement H301: Toxic if swallowed[1]

) UN Proper Shipping Name: Toxic liquid, organic,
Transport Information
n.o.s.[1]
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Physical and Chemical Properties

Proper storage and handling are dictated by the chemical's physical properties.

Property Value

Molecular Formula C3HeCINO[1][2][3][4]
Molecular Weight 107.54 g/mol [1][2][3]
Appearance Clear, colorless ail[5]
Boiling Point 209°C[5][6]

Flash Point 80°C[5][6]

Store locked up in a freezer, under an inert
Storage Conditions atmosphere, and below -20°C.[1][2][4][5] Protect
from light.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize exposure and
environmental impact.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense. The following table outlines the
minimum required PPE for routine operations and emergency spills.
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Situati Engineering EyelFace Hand Protective Respiratory
ituation
Controls Protection Protection Clothing Protection
) Use safety )
Operations Chemical- _
glasses and a ] Not required
must be ) resistant )
) ) face shield if handled
Routine conducted in gloves Laboratory ,
) - approved i exclusively
Handling a certified (inspect coat.[5] o
) under NIOSH within a fume
chemical before use).
or EN 166 hood.
fume hood.[5] [1]
standards.[1]
A self-
contained
Full )
Splash ) ) _ breathing
) Chemical- protective suit
Spills / goggles and ] apparatus
) N/A ) resistant (e.g., Tyvek)
Emergencies face shield.[1] ) (SCBA)
gloves.[1] or synthetic
[7] should be

apron.[7]

used to avoid

inhalation.[7]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Locate the nearest safety shower, eyewash station, and spill kit.

o Engineering Controls: Perform all manipulations of O-(3-Chloroallyl)hydroxylamine inside

a properly functioning chemical fume hood to minimize inhalation exposure.[5]

e Chemical Handling:

o Wear all required PPE as outlined in the table above.

o When weighing or transferring the substance, avoid generating aerosols.

o Do not eat, drink, or smoke in the handling area.[1]

o Decontamination: After handling, thoroughly wash hands and forearms with soap and water.

[1] Clean all contaminated surfaces.
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e Proper Storage: Return the chemical to its designated locked storage location, ensuring it is
under an inert atmosphere and at the correct temperature (below -20°C).[1][2][4][5]

Waste Disposal Plan

o Segregation: All waste contaminated with O-(3-Chloroallyl)hydroxylamine, including empty
containers, disposable labware, and contaminated PPE, must be segregated as hazardous
waste.

o Labeling: Clearly label the hazardous waste container with its contents.

» Disposal: Dispose of the waste through an authorized hazardous waste disposal company.[1]
All disposal activities must adhere to local, state, and federal environmental regulations.[1][7]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

o General Advice: In any case of exposure, move the affected person out of the dangerous
area, consult a physician immediately, and provide them with the Safety Data Sheet (SDS)
for the chemical.[1]

Procedural Guidance for Emergencies

» Skin Contact:
o Immediately remove all contaminated clothing and shoes.[1]
o Wash the affected skin area with copious amounts of soap and water.[1]
o Seek immediate medical attention; the victim should be taken to a hospital.[1]

e Eye Contact:

o

Immediately flush the eyes with plenty of water for at least 15 minutes.[1]

[¢]

Continue rinsing the eyes during transport to the hospital.[1]

[e]

Seek immediate medical attention.[1]
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e Inhalation:
o Move the person to fresh air.[1]
o If breathing is difficult or has stopped, provide artificial respiration.[1]
o Consult a physician immediately.[1]
 Ingestion:
o Toxic if swallowed.[1]
o Immediately call a poison control center or a doctor for treatment advice.[1]
o Rinse the mouth with water.[1] Do not induce vomiting.

e Large Spill:

o

Evacuate the area immediately.

o Wear a full suite of PPE, including a self-contained breathing apparatus (SCBA), before
attempting to address the spill.[7]

o Contain the spill using an appropriate absorbent material.

o Collect the spilled material and absorbent in a sealed, labeled container for hazardous
waste disposal.

o Ventilate the area and wash the spill site after the material has been removed.

Workflow Visualization

The following diagram illustrates the standard operational workflow for safely handling O-(3-
Chloroallyl)hydroxylamine.
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1. Preparation & Risk Assessment

2. Use Chemical Fume Hood

3. Don Appropriate PPE

4. Handle Chemical

5. Segregate Hazardous Waste

6. Decontaminate Area & Doff PPE

7. Store Chemical Securely

8. Arrange Waste Disposal

Click to download full resolution via product page

Caption: Safe Handling Workflow for O-(3-Chloroallyl)hydroxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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